Cas no 4248-48-0 (N-(2-chloroethyl)-N'-(7-chloroquinolin-4-yl)-N-ethylpropane-1,3-diamine dihydrochloride)

• Product Name: N-(2-chloroethyl)-N'-(7-chloroquinolin-4-yl)-N-ethylpropane-1,3-diamine dihydrochloride
• CAS No: 4248-48-0
• MF: C₁₆H₂₃Cl₄N₃
• MW: 399.185920000076
• CID: 1515029
• PubChem ID: 145737
• Update Time: 2025-04-21

N-(2-chloroethyl)-N'-(7-chloroquinolin-4-yl)-N-ethylpropane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-chloroethyl)-N'-(7-chloroquinolin-4-yl)-N-ethylpropane-1,3-diamine dihydrochloride
• N'-(2-chloroethyl)-N-(7-chloroquinolin-4-yl)-N'-ethylpropane-1,3-diamine,dihydrochloride
• ICR-172 dihydrochloride
• 1,3-Propanediamine, N-(2-chloroethyl)-N'-(7-chloro-4-quinolinyl)-N-ethyl-, dihydrochloride
• E584K37QFU
• 4248-48-0
• 7-Chloro-4-(3-ethyl(2-chloroethyl)aminopropylamino)quinoline dihydrochloride
• DTXSID80195266
• 1,3-Propanediamine, N1-(2-chloroethyl)-N3-(7-chloro-4-quinolinyl)-N1-ethyl-, hydrochloride (1:2)
• 7-Chloro-4-[[3-[(2-chloroethyl)ethylamino]propyl]amino]quinoline dihydrochloride
• ICR-172
• Quinoline, 7-chloro-4-((3-((2-chloroethyl)ethylamino)propyl)amino)-, dihydrochloride

• Inchi： 1S/C16H21Cl2N3.2ClH/c1-2-21(11-7-17)10-3-8-19-15-6-9-20-16-12-13(18)4-5-14(15)16;;/h4-6,9,12H,2-3,7-8,10-11H2,1H3,(H,19,20);2*1H
• InChI Key： KWZSHHGPHKULOT-UHFFFAOYSA-N
• SMILES： ClCCN(CC)CCCNC1C=CN=C2C=C(C=CC=12)Cl.Cl.Cl

Computed Properties

• Exact Mass: 397.06499
• Monoisotopic Mass: 397.064609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 291
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.16